Cas no 4740-22-1 (2-amino-1-(4-nitrophenyl)ethanone)

• Product Name: 2-amino-1-(4-nitrophenyl)ethanone
• CAS No: 4740-22-1
• MF: C₈H₁₁ClN₂O₄
• MW: 234.636941194534
• CID: 328474
• PubChem ID: 2775869
• Update Time: 2025-10-28

2-amino-1-(4-nitrophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-amino-1-(4-nitrophenyl)-
• 2-Amino-1-(4-nitrophenyl)ethan-1-one
• 2-AMINO-1-(4-NITROPHENYL)ETHAN-1-ONE HYDROCHLORIDE HYDRATE
• 2-Amino-1-(4-nitrophenyl)ethanone hydrochloride
• 2-amino-1-(4-nitrophenyl)ethanone,hydrate,hydrochloride
• 2-AMINO-4’-NITROACETOPHENONE
• 4-Nitrophenacylamine hydrochloride hydrate
• 2-AMINO-4`-NITROACETOPHENONE
• 2-Amino-1-(4-nitro-phenyl)-ethanone hydrochloride hydrate
• 2-amino-1-(4-nitrophenyl)ethanone hydrochloride hydrate
• MOJVJGPKYPKSFV-UHFFFAOYSA-N
• AS-5977
• 4740-22-1
• 2-amino-1-(4-nitrophenyl)ethan-1-one hydrate hydrochloride
• FT-0611003
• 1049754-99-5
• J-507730
• DTXSID20379725
• 2-amino-1-(4-nitrophenyl)ethan-1-one HCl hydrate
• 2-Amino-1-(4-nitrophenyl)ethan-1-onehydrochloridehydrate
• CS-0329758
• 2-Amino-1-(4-nitro-phenyl)-ethanone HCl hydrate
• AMY38315
• SCHEMBL15057783
• 2-amino-1-(4-nitrophenyl)ethanone;hydrate;hydrochloride
• SB76836
• 2-amino-1-(4-nitrophenyl)ethanone

• MDL： MFCD00829222
• Inchi： 1S/C8H8N2O3.ClH.H2O/c9-5-8(11)6-1-3-7(4-2-6)10(12)13;;/h1-4H,5,9H2;1H;1H2
• InChI Key： MOJVJGPKYPKSFV-UHFFFAOYSA-N
• SMILES： Cl.O=C(CN)C1C=CC(=CC=1)[N+](=O)[O-].O

Computed Properties

• Exact Mass: 234.04100
• Monoisotopic Mass: 216.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.9A^2

Experimental Properties

• Density: 1.32
• Melting Point: 134 °C
• Boiling Point: 90 °C
• Flash Point: 158.9 °C
• Refractive Index: 1.594
• PSA: 98.14000
• LogP: 2.69740

2-amino-1-(4-nitrophenyl)ethanone Security Information

• Hazard Statement： Irritant
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R34

Additional information on 2-amino-1-(4-nitrophenyl)ethanone

Introduction to CAS No. 4740-22-1: 2-Amino-1-(4-Nitrophenyl)Ethanone

CAS No. 4740-22-1, also known as 2-amino-1-(4-nitrophenyl)ethanone, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines an amino group (-NH₂) and a nitro group (-NO₂) on a phenyl ring, making it a versatile molecule with potential applications in drug design and advanced materials.

The chemical structure of 2-amino-1-(4-nitrophenyl)ethanone consists of a phenyl ring substituted with a nitro group at the para position and an ethanone group with an amino substituent at the adjacent position. This arrangement imparts the molecule with distinct electronic properties, including strong electron-withdrawing effects from the nitro group and electron-donating effects from the amino group. These properties make it a valuable compound for studying molecular interactions and reactivity in various chemical systems.

Recent studies have highlighted the potential of CAS No. 4740-22-1 in drug discovery due to its ability to modulate enzyme activity and cellular signaling pathways. For instance, researchers have explored its role as a lead compound in the development of anticancer agents, where it has shown promising results in inhibiting key enzymes involved in tumor progression.

In addition to its pharmacological applications, 2-amino-1-(4-nitrophenyl)ethanone has been investigated for its use in material science, particularly in the synthesis of advanced polymers and coatings. Its ability to undergo various chemical reactions, such as condensation and cross-linking, makes it a candidate for creating high-performance materials with tailored properties.

The synthesis of CAS No. 4740-22-1 typically involves multi-step organic reactions, including nucleophilic substitution and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production of this compound, aligning with the growing demand for sustainable chemical processes.

From an analytical standpoint, CAS No. 4740-22-1 has been extensively studied using modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy). These studies have provided deeper insights into its molecular conformation and intermolecular interactions, further enhancing our understanding of its behavior in different chemical environments.

In conclusion, CAS No. 4740-22-1: 2-amino-1-(4-nitrophenyl)ethanone is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, combined with ongoing research into its potential uses, position it as a key molecule in advancing both theoretical and applied chemistry.